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NH-bis(PEG4-t-butyl ester) NH-bis(PEG4-t-butyl ester) NH-bis(PEG4-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name: Vulcanchem
CAS No.: 2055041-41-1
VCID: VC0537122
InChI: InChI=1S/C30H59NO12/c1-29(2,3)42-27(32)7-11-34-15-19-38-23-25-40-21-17-36-13-9-31-10-14-37-18-22-41-26-24-39-20-16-35-12-8-28(33)43-30(4,5)6/h31H,7-26H2,1-6H3
SMILES: CC(C)(C)OC(=O)CCOCCOCCOCCOCCNCCOCCOCCOCCOCCC(=O)OC(C)(C)C
Molecular Formula: C30H59NO12
Molecular Weight: 625.8

NH-bis(PEG4-t-butyl ester)

CAS No.: 2055041-41-1

Cat. No.: VC0537122

Molecular Formula: C30H59NO12

Molecular Weight: 625.8

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

NH-bis(PEG4-t-butyl ester) - 2055041-41-1

Specification

Description NH-bis(PEG4-t-butyl ester) is a PEG derivative containing an amino group with two t-butyl esters. The amino groups is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The t-butyl protected carboxyl group can be deprotected under acidic conditions. PEG Linkers may be useful in the development of antibody drug conjugates.
CAS No. 2055041-41-1
Molecular Formula C30H59NO12
Molecular Weight 625.8
IUPAC Name tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
Standard InChI InChI=1S/C30H59NO12/c1-29(2,3)42-27(32)7-11-34-15-19-38-23-25-40-21-17-36-13-9-31-10-14-37-18-22-41-26-24-39-20-16-35-12-8-28(33)43-30(4,5)6/h31H,7-26H2,1-6H3
Standard InChI Key ZNEKZIKFKNVSRU-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)CCOCCOCCOCCOCCNCCOCCOCCOCCOCCC(=O)OC(C)(C)C
Appearance Solid powder

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